2-Bromo-5-fluoronicotinonitrile

• IUPAC Name: 2-bromo-5-fluoropyridine-3-carbonitrile
• InChI: InChI=1S/C6H2BrFN2/c7-6-4(2-9)1-5(8)3-10-6/h1,3H
• InChI Key: BETGXNHMWBYWJF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1C#N)Br)F
• Molecular Formula: C6H2BrFN2
• Molecular Weight: 201.00 g/mol
• CAS No.: 1305208-36-9

Description

2-Bromo-5-fluoronicotinonitrile (2-BFN) is a synthetic, nitrogen-containing compound that is widely used in scientific research. It has a wide range of applications, from biochemical and physiological research to the synthesis of novel compounds. 2-BFN is a small molecule that can be used as a building block for more complex molecules, and its properties make it an attractive choice for researchers.

Scientific Research Applications

Synthesis and Medicinal Chemistry

• Antiviral Nucleosides Synthesis : 2-Bromo-5-fluoronicotinonitrile derivatives have been used in synthesizing nucleosides with potent antiviral activity against herpes simplex virus (HSV) (Watanabe et al., 1983).

• Fluorinated Compounds for Antimutagenicity : Derivatives including this compound have been synthesized and evaluated for their antimutagenic activities, showing potential for cancer studies (Hussin et al., 2014).

• Flurbiprofen Intermediate Synthesis : The synthesis of this compound derivatives is a key step in the production of flurbiprofen, a non-steroidal anti-inflammatory drug (Qiu et al., 2009).

Organic Chemistry and Material Science

• Synthesis of Pyridines and Pyridones : The compound plays a role in the synthesis of disubstituted fluoropyridines and pyridones, which are important in various chemical processes (Sutherland & Gallagher, 2003).

• DNA Incorporation Studies : In studies on DNA replication, derivatives of this compound like 5-Bromodeoxyuridine have been used to understand DNA synthesis and cell differentiation (Hill et al., 1973).

• Chemical Synthesis Research : It is a key intermediate in the synthesis of various aromatic compounds, showing its versatility in chemical synthesis applications (Jiang-he, 2010).

• Nucleophilic Aromatic Substitution : The compound and its derivatives are involved in studies of nucleophilic aromatic substitution, important for understanding reaction mechanisms in organic chemistry (Abramovitch et al., 1968).

• Semiconductor Research : Derivatives of this compound have been used in the development of semiconducting materials, showing its application in material science (Xu et al., 2003).

Safety and Hazards

“2-Bromo-5-fluoronicotinonitrile” is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area. Protective measures such as wearing protective gloves, clothing, eye protection, and face protection are advised.